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Compound of Interest

Compound Name: Quizalofop-P-tefuryl

Cat. No.: B046060

An In-depth Technical Guide to the Solubility of Quizalofop-P-tefuryl in Organic Solvents and
Water

For researchers, scientists, and professionals in drug development, a thorough understanding
of a compound's solubility is fundamental to formulation, efficacy, and environmental fate
assessment. This technical guide provides a comprehensive overview of the solubility of
Quizalofop-P-tefuryl, a selective post-emergence herbicide.

Physicochemical Properties of Quizalofop-P-tefuryl

Quizalofop-P-tefuryl is the tetrahydrofurfuryl ester of the R-enantiomer of quizalofop.[1] It is a
systemic herbicide that is absorbed through the leaves and translocated throughout the plant.
[2] The technical grade material can be a thick yellow liquid or an orange waxy solid that may
crystallize at room temperature.[3][4]

Quantitative Solubility Data

The solubility of Quizalofop-P-tefuryl has been determined in water and various organic
solvents. The data, compiled from regulatory and scientific sources, is presented in Table 1.

Table 1: Solubility of Quizalofop-P-tefuryl
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Solvent Temperature (°C) Solubility Reference(s)
Water 20 (pH 7) 0.708 mg/L [2]
Water 25 4 mg/L [3]

652,000 mg/L (652
Toluene 20 [2][3]

g/L)
Hexane 20 12,000 mg/L (12 g/L) [2][3]
Methanol 20 64,000 mg/L (64 g/L) [21[3]

Note: There appears to be a discrepancy in the reported solubility in Toluene, with one source
also indicating 65.2 g/100 ml, which is equivalent to 652 g/L.[3]

Experimental Protocols for Solubility Determination

The determination of a compound's solubility is a critical experimental procedure. The
methodologies outlined below are based on internationally recognized guidelines, such as
those from the Organisation for Economic Co-operation and Development (OECD), to ensure
accuracy and reproducibility.

Water Solubility Determination (OECD Guideline 105)

The OECD Guideline 105, "Water Solubility,” is a widely accepted method for determining the
solubility of chemical substances in water.[2][5] It describes two primary methods: the Flask
Method and the Column Elution Method. Given the solubility of Quizalofop-P-tefuryl is above
102 g/L, the Flask Method is the more appropriate choice.[2]

Flask Method Protocol:

o Preliminary Test: A preliminary test is conducted to estimate the approximate solubility and
the time required to reach equilibrium. This involves adding increasing volumes of water to a
known amount of Quizalofop-P-tefuryl and observing dissolution.[2][6]

e Apparatus: A constant temperature water bath, flasks with stoppers, a centrifuge, and an
appropriate analytical instrument (e.g., High-Performance Liquid Chromatography - HPLC)
are required.
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e Procedure:

o An excess amount of Quizalofop-P-tefuryl is added to a flask containing a known volume
of deionized water.

o The flask is sealed and agitated in a constant temperature bath (e.g., 20 £ 0.5 °C) for a
sufficient period to reach equilibrium (typically 24-48 hours, as determined by the
preliminary test).[6]

o After equilibration, the mixture is centrifuged at the same temperature to separate the
undissolved solid from the agueous phase.[6]

o A sample of the clear supernatant is carefully withdrawn.

e Analysis: The concentration of Quizalofop-P-tefuryl in the aqueous sample is determined
using a validated analytical method, such as HPLC with UV detection. A calibration curve is
prepared using standards of known concentrations to quantify the solubility.

» Replicates: The experiment is performed in at least triplicate to ensure the reliability of the
results.

Organic Solvent Solubility Determination

While there is no specific OECD guideline for solubility in organic solvents, the principles of the
Flask Method can be readily adapted.

Protocol:

e Apparatus: Similar to the water solubility determination, a constant temperature bath, flasks
with stoppers, a centrifuge (if necessary), and an analytical instrument (HPLC) are used.

e Procedure:

o An excess amount of Quizalofop-P-tefuryl is added to a flask containing a known volume
of the organic solvent (e.g., toluene, hexane, methanol).

o The flask is sealed and agitated at a constant temperature (e.g., 20 °C) until equilibrium is
reached.
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o If undissolved solid remains, the solution is centrifuged or filtered to obtain a clear

saturated solution.

e Analysis: The concentration of Quizalofop-P-tefuryl in the solvent is determined by a
suitable and validated analytical method, typically HPLC. The sample may need to be diluted
with the solvent to fall within the linear range of the calibration curve.

Visualization of Experimental Workflow

The following diagram illustrates a logical workflow for determining the solubility of a compound
like Quizalofop-P-tefuryl and the subsequent application of this data.
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Workflow for Solubility Determination and Application.
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This guide provides essential technical information on the solubility of Quizalofop-P-tefuryl for
researchers and professionals. Adherence to standardized protocols is crucial for generating
high-quality, reliable data that can be confidently applied in formulation, regulatory submissions,
and environmental safety assessments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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